Cas no 2680886-10-4 (4-acetamidopyrazolo1,5-apyrazine-3-carboxylic acid)

4-Acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic acid is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrazine core functionalized with an acetamido group at the 4-position and a carboxylic acid moiety at the 3-position. This structure imparts versatility in medicinal chemistry and pharmaceutical research, particularly as a building block for the synthesis of bioactive molecules. The carboxylic acid group enables further derivatization, while the acetamido substituent enhances stability and binding interactions. Its rigid fused-ring system contributes to conformational constraint, making it valuable in the design of enzyme inhibitors or receptor modulators. The compound is typically characterized by high purity and consistent performance in synthetic applications.
4-acetamidopyrazolo1,5-apyrazine-3-carboxylic acid structure
2680886-10-4 structure
Product Name:4-acetamidopyrazolo1,5-apyrazine-3-carboxylic acid
CAS No:2680886-10-4
MF:C9H8N4O3
MW:220.184821128845
CID:5654373
PubChem ID:165936900
Update Time:2025-10-30

4-acetamidopyrazolo1,5-apyrazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic acid
    • EN300-28273910
    • 2680886-10-4
    • 4-acetamidopyrazolo1,5-apyrazine-3-carboxylic acid
    • Inchi: 1S/C9H8N4O3/c1-5(14)12-8-7-6(9(15)16)4-11-13(7)3-2-10-8/h2-4H,1H3,(H,15,16)(H,10,12,14)
    • InChI Key: KLYVDKDPFSUABE-UHFFFAOYSA-N
    • SMILES: OC(C1C=NN2C=CN=C(C2=1)NC(C)=O)=O

Computed Properties

  • Exact Mass: 220.05964013g/mol
  • Monoisotopic Mass: 220.05964013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 96.6Ų

4-acetamidopyrazolo1,5-apyrazine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28273910-0.05g
4-acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic acid
2680886-10-4 95.0%
0.05g
$900.0 2025-03-19
Enamine
EN300-28273910-0.1g
4-acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic acid
2680886-10-4 95.0%
0.1g
$943.0 2025-03-19
Enamine
EN300-28273910-0.25g
4-acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic acid
2680886-10-4 95.0%
0.25g
$985.0 2025-03-19
Enamine
EN300-28273910-0.5g
4-acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic acid
2680886-10-4 95.0%
0.5g
$1027.0 2025-03-19
Enamine
EN300-28273910-1.0g
4-acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic acid
2680886-10-4 95.0%
1.0g
$1070.0 2025-03-19
Enamine
EN300-28273910-2.5g
4-acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic acid
2680886-10-4 95.0%
2.5g
$2100.0 2025-03-19
Enamine
EN300-28273910-5.0g
4-acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic acid
2680886-10-4 95.0%
5.0g
$3105.0 2025-03-19
Enamine
EN300-28273910-10.0g
4-acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic acid
2680886-10-4 95.0%
10.0g
$4606.0 2025-03-19
Enamine
EN300-28273910-1g
4-acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic acid
2680886-10-4
1g
$1070.0 2023-09-09
Enamine
EN300-28273910-5g
4-acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic acid
2680886-10-4
5g
$3105.0 2023-09-09

Additional information on 4-acetamidopyrazolo1,5-apyrazine-3-carboxylic acid

4-Acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic Acid (CAS No. 2680886-10-4): A Comprehensive Overview

In the realm of pharmaceutical and organic chemistry, 4-acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic acid (CAS No. 2680886-10-4) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This heterocyclic derivative, belonging to the pyrazolo[1,5-a]pyrazine family, combines a carboxylic acid moiety with an acetamido group, rendering it a versatile intermediate for drug discovery and material science. Researchers and industry professionals are increasingly exploring its synthesis, reactivity, and biological relevance, aligning with current trends in small molecule therapeutics and bioconjugation technologies.

The compound's molecular structure features a fused bicyclic system, which is pivotal for its interactions with biological targets. Its pyrazolo[1,5-a]pyrazine core is known for stabilizing π-π stacking interactions, a property leveraged in designing kinase inhibitors and GPCR modulators. Recent studies highlight its role in optimizing drug-like properties, such as solubility and metabolic stability, addressing common challenges in medicinal chemistry. This aligns with the growing demand for fragment-based drug design (FBDD) and high-throughput screening (HTS) platforms.

Synthetic routes to 4-acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic acid often involve multi-step protocols, including cyclization and functional group interconversion. Innovations in green chemistry, such as catalytic methods or solvent-free conditions, are being applied to enhance yield and sustainability—a response to the industry's focus on environmentally friendly synthesis. Analytical techniques like HPLC and NMR are critical for purity assessment, ensuring compliance with Good Manufacturing Practices (GMP).

Beyond pharmaceuticals, this compound finds utility in agrochemical research and material science. Its hydrogen-bonding capacity makes it a candidate for designing supramolecular assemblies or bioactive coatings. As the scientific community prioritizes multifunctional compounds, 2680886-10-4 exemplifies how tailored molecular architectures can bridge diverse applications.

Frequently searched questions include: *"What are the biological targets of 4-acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic acid?"* and *"How does its carboxylic acid group influence pharmacokinetics?"* Addressing these, recent literature suggests its potential in modulating enzyme activity and improving oral bioavailability, topics central to preclinical development discussions.

In summary, 4-acetamidopyrazolo[1,5-a]pyrazine-3-carboxylic acid represents a convergence of structural ingenuity and practical utility. Its study resonates with broader trends like personalized medicine and sustainable chemistry, making it a compelling subject for both academia and industry. Future research may unlock novel derivatives or scalable production methods, further solidifying its relevance.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent